Retinyl Palmitate-d31

Specification

• Molecular Formula: C₃₆H₂₉D₃₁O₂
• Molecular Weight: 556.05

Introduction

Chemical Structure and Properties

Molecular Structure

Retinyl Palmitate-d31 maintains the basic structure of retinyl palmitate, consisting of retinol esterified with palmitic acid, but with deuterium atoms replacing 31 hydrogen atoms in the palmitate chain. This selective deuteration preserves the retinol moiety's functionality while creating a mass-distinguishable internal standard.

Physical and Chemical Properties

The key physicochemical properties of Retinyl Palmitate-d31 are summarized in Table 1:

Parameter	Value
Molecular Formula	C₃₆H₂₉D₃₁O₂
Molecular Weight	556.05 g/mol
Accurate Mass	555.6539
Physical State	Powder/Neat
Solubility	Soluble in organic solvents (chloroform, dichloromethane, DMSO)
Storage Conditions	2-8°C, protected from air and light
Purity	Typically >98%

The compound retains similar physical properties to non-deuterated retinyl palmitate but with the advantage of a distinct molecular weight due to the deuterium labeling.

Synthesis and Preparation

The synthesis of Retinyl Palmitate-d31 involves the esterification of retinol with deuterium-labeled palmitic acid (palmitic acid-d31). The deuterated palmitic acid component is synthesized through controlled exchange reactions where hydrogen atoms are replaced with deuterium under specific conditions. The final esterification reaction joins the deuterated palmitic acid with the retinol molecule to form Retinyl Palmitate-d31.

The production process requires sophisticated synthetic chemistry techniques to ensure high isotopic purity and minimal contamination with non-deuterated or partially deuterated species. Quality control typically involves mass spectrometry to confirm the isotopic composition and purity of the final product.

Applications in Research and Analysis

Internal Standards for Mass Spectrometry

One of the primary applications of Retinyl Palmitate-d31 is as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses. The compound is particularly valuable in the quantitative determination of retinoids and vitamin A compounds in biological samples.

In LC-MS/MS methods, Retinyl Palmitate-d31 serves as a reference compound that compensates for variations in sample preparation, injection volume, and ionization efficiency. The deuterium labeling creates a mass shift that allows the internal standard to be distinguished from the analyte while behaving nearly identically during extraction, chromatography, and ionization processes.

Metabolic and Pharmacokinetic Studies

Retinyl Palmitate-d31 is utilized in metabolic studies investigating the absorption, distribution, metabolism, and excretion of vitamin A compounds. By administering deuterated compounds and tracking their metabolic fate, researchers can gain insights into vitamin A metabolism without interference from endogenous compounds.

The compound has been employed in studies examining the stability of vitamin A in fortified foods and biological systems. For instance, research has utilized deuterated standards to investigate vitamin A retention in palm olein during extended storage periods.

Analytical Methods for Detection and Quantification

LC-MS/MS Analysis

The detection and quantification of Retinyl Palmitate-d31 and related retinoids typically employ LC-MS/MS methods. Table 2 summarizes key parameters for LC-MS/MS analysis of Retinyl Palmitate-d31 based on published research:

Parameter	Value
Retention Time	Approximately 4.80 minutes
Precursor Ion (m/z)	269.2
Product Ions (m/z)	93, 213.1
Collision Energy	21.3/13.3 V
RF Lens	111 V
Detection Mode	Positive Electrospray Ionization
Linear Range	10-1000 ng/mL (using liquid-liquid extraction)
Limit of Quantification	10 ng/mL

These analytical parameters enable sensitive and specific detection of Retinyl Palmitate-d31 in complex biological matrices.

Sample Preparation Techniques

Effective extraction and sample preparation are crucial for accurate analysis of retinoids. Two common methods for sample preparation when analyzing Retinyl Palmitate-d31 include:

• Protein Precipitation (PPT):

  • 200 μL of sample mixed with internal standard

  • Addition of 400 μL acetonitrile

  • Vortexing and centrifugation

  • Analysis of supernatant

• Liquid-Liquid Extraction (LLE):

  • Sample mixed with internal standard

  • Extraction with suitable organic solvent

  • Phase separation

  • Collection and analysis of organic phase

Research indicates that liquid-liquid extraction typically provides better sensitivity for retinoid analysis compared to protein precipitation.

Comparison with Non-Deuterated Retinyl Palmitate

Structural Comparison

Non-deuterated retinyl palmitate (C₃₆H₆₀O₂, MW: 524.86 g/mol) differs from Retinyl Palmitate-d31 (C₃₆H₂₉D₃₁O₂, MW: 556.05 g/mol) solely in the substitution of 31 hydrogen atoms with deuterium atoms. This substitution occurs in the palmitate chain, leaving the retinyl moiety unchanged.

Biological Activities

While regular retinyl palmitate serves as a significant storage form of vitamin A in animals and plays crucial roles in various biological processes including vision and cellular growth, Retinyl Palmitate-d31 is primarily used as an analytical standard rather than for biological activity. The non-deuterated compound is converted into retinol and subsequently into retinoic acid upon absorption in biological systems.

Regular retinyl palmitate has been studied extensively for its applications in skincare formulations. Research has shown that retinyl palmitate and vitamin E can be formulated as nanoemulsions for skin care applications, with studies demonstrating good stability and physical characteristics.

Supplier	Catalog Number	Available Formats	Purity
LGC Standards	TRC-R275451-50MG	Neat	Not specified
Vulcanchem	VC0203959	Not specified	Not specified
Coompo	C255512	Powder	>98%
BioOrganics	BO-1745	Not specified	>98%

Proper storage of Retinyl Palmitate-d31 is essential to maintain its stability and purity. The compound should be stored at 2-8°C, protected from air and light, and refrigerated or frozen for long-term storage.